![molecular formula C13H8INO B5798217 3-(5-iodo-2-furyl)-2-phenylacrylonitrile](/img/structure/B5798217.png)
3-(5-iodo-2-furyl)-2-phenylacrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-iodo-2-furyl)-2-phenylacrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as IFPA and is a member of the acrylonitrile family of compounds. IFPA has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Scientific Research Applications
IFPA has been studied for its potential applications in various areas, including cancer treatment, anti-inflammatory activity, and antimicrobial activity. Studies have shown that IFPA has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. IFPA has also been shown to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines. In addition, IFPA has been shown to have antimicrobial activity against various bacteria and fungi.
Mechanism of Action
The mechanism of action of IFPA is not fully understood, but studies have suggested that it may act by inhibiting various signaling pathways involved in cancer cell proliferation and survival. IFPA has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. IFPA has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
IFPA has been shown to have various biochemical and physiological effects, including inducing apoptosis in cancer cells, reducing inflammation, and inhibiting angiogenesis. IFPA has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. IFPA has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6. In addition, IFPA has been shown to inhibit angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF), which is involved in the formation of new blood vessels.
Advantages and Limitations for Lab Experiments
IFPA has several advantages for lab experiments, including its potent anticancer activity, anti-inflammatory activity, and antimicrobial activity. IFPA has also been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment. However, IFPA has some limitations for lab experiments, including its low solubility in water and its instability under acidic conditions.
Future Directions
There are several future directions for the research on IFPA, including exploring its potential applications in combination therapy for cancer treatment, investigating its potential applications in other areas such as neurodegenerative diseases and cardiovascular diseases, and developing more stable and water-soluble analogs of IFPA. In addition, further studies are needed to elucidate the mechanism of action of IFPA and its potential side effects in vivo.
Conclusion:
In conclusion, IFPA is a promising compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. IFPA has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail. IFPA has several advantages for lab experiments, including its potent anticancer activity, anti-inflammatory activity, and antimicrobial activity. However, IFPA has some limitations for lab experiments, including its low solubility in water and its instability under acidic conditions. Further studies are needed to explore the potential applications of IFPA and to elucidate its mechanism of action and potential side effects in vivo.
Synthesis Methods
IFPA can be synthesized using various methods, including the Knoevenagel condensation reaction and the Suzuki-Miyaura cross-coupling reaction. In the Knoevenagel condensation reaction, 5-iodo-2-furaldehyde and 2-phenylacetonitrile are reacted in the presence of a base such as sodium methoxide to form IFPA. In the Suzuki-Miyaura cross-coupling reaction, 5-iodo-2-furaldehyde is reacted with phenylboronic acid in the presence of a palladium catalyst to form the intermediate compound, which is then reacted with acrylonitrile to form IFPA.
properties
IUPAC Name |
(Z)-3-(5-iodofuran-2-yl)-2-phenylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8INO/c14-13-7-6-12(16-13)8-11(9-15)10-4-2-1-3-5-10/h1-8H/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITPFQFFFVZIRFP-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=CC2=CC=C(O2)I)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=C/C2=CC=C(O2)I)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8INO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.